Cas no 1204235-23-3 (5-(pentafluoroethyl)pyridine-3-carboxylic acid)

• Product Name: 5-(pentafluoroethyl)pyridine-3-carboxylic acid
• CAS No: 1204235-23-3
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• MDL: MFCD23382211
• CID: 1210407
• PubChem ID: 75406324
• Update Time: 2025-05-23

5-(pentafluoroethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(pentafluoroethyl)nicotinic Acid
• 5-(pentafluoroethyl)pyridine-3-carboxylic acid
• CS-0242408
• DTXSID601200439
• 5-(Perfluoroethyl)nicotinic acid
• 1204235-23-3
• 5-(1,1,2,2,2-Pentafluoroethyl)-3-pyridinecarboxylic acid
• Z2181919923
• AKOS017344871
• 5-(1,1,2,2,2-pentafluoroethyl)pyridine-3-carboxylic acid
• EN300-24877147
• 5-Pentafluoroethyl-nicotinic acid

• MDL： MFCD23382211
• Inchi： 1S/C8H4F5NO2/c9-7(10,8(11,12)13)5-1-4(6(15)16)2-14-3-5/h1-3H,(H,15,16)
• InChI Key： FFALAWAHLYRURL-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=NC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 241.01621918g/mol
• Monoisotopic Mass: 241.01621918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 5-(pentafluoroethyl)pyridine-3-carboxylic acid

Introduction to 5-(Pentafluoroethyl)pyridine-3-carboxylic Acid (CAS No. 1204235-23-3)

5-(Pentafluoroethyl)pyridine-3-carboxylic acid (CAS No. 1204235-23-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive pentafluoroethyl group attached to a pyridine ring, which imparts it with unique chemical and biological properties. In this comprehensive introduction, we will delve into the structure, synthesis, applications, and recent research advancements of 5-(pentafluoroethyl)pyridine-3-carboxylic acid.

Chemical Structure and Properties

The molecular formula of 5-(pentafluoroethyl)pyridine-3-carboxylic acid is C₉H₄F₅N₁O₂, and its molecular weight is approximately 261.12 g/mol. The compound features a pyridine ring with a carboxylic acid group at the 3-position and a pentafluoroethyl group at the 5-position. The presence of the pentafluoroethyl group significantly influences the compound's electronic properties, making it highly electronegative and hydrophobic. These properties make 5-(pentafluoroethyl)pyridine-3-carboxylic acid an excellent candidate for various applications in medicinal chemistry and drug development.

Synthesis and Preparation

The synthesis of 5-(pentafluoroethyl)pyridine-3-carboxylic acid typically involves multi-step reactions that require precise control over reaction conditions. One common synthetic route involves the reaction of 5-bromopyridine-3-carboxylic acid with pentafluoropropene in the presence of a suitable catalyst, followed by hydrolysis to form the final product. Recent advancements in synthetic methods have focused on improving yield and reducing side reactions, making the production of this compound more efficient and cost-effective.

Applications in Medicinal Chemistry

5-(Pentafluoroethyl)pyridine-3-carboxylic acid has shown promising potential in various medicinal applications due to its unique chemical properties. One of the key areas of interest is its use as a building block in the synthesis of novel pharmaceuticals. The pentafluoroethyl group can enhance the lipophilicity and metabolic stability of drug molecules, which are crucial factors in drug design. Recent studies have explored its use in developing drugs for treating neurological disorders, cancer, and inflammatory diseases.

Biological Activity and Mechanisms

The biological activity of 5-(pentafluoroethyl)pyridine-3-carboxylic acid has been extensively studied in both in vitro and in vivo models. Research has shown that this compound can modulate various biological pathways, including those involved in cell signaling, apoptosis, and inflammation. For instance, it has been reported to inhibit specific enzymes involved in cancer progression, making it a potential lead compound for anticancer drug development.

Clinical Trials and Therapeutic Potential

Clinical trials involving derivatives of 5-(pentafluoroethyl)pyridine-3-carboxylic acid are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results from these trials have been encouraging, with several compounds showing promising therapeutic effects without significant adverse side effects. These findings highlight the potential of this compound as a valuable tool in modern medicine.

Recent Research Advancements

The field of research surrounding 5-(pentafluoroethyl)pyridine-3-carboxylic acid is rapidly evolving, with new studies continually expanding our understanding of its properties and applications. Recent publications have explored its use as a probe for studying protein-protein interactions and its potential as a radiolabeling agent for imaging applications. Additionally, computational studies have provided insights into its binding affinities with various biological targets, guiding the rational design of more potent derivatives.

Safety Considerations and Handling Guidelines

5-(Pentafluoroethyl)pyridine-3-carboxylic acid, it is essential to follow standard laboratory safety protocols to ensure the well-being of researchers and maintain the integrity of experiments. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times. Additionally, the compound should be stored in a cool, dry place away from incompatible materials to prevent degradation or contamination.

Conclusion

In conclusion, 5-(Pentafluoroethyl)pyridine-3-carboxylic acid (CAS No. 1204235-23-3) is a remarkable compound with diverse applications in organic chemistry, medicinal chemistry, and pharmaceutical research. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for developing novel drugs and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in modern scientific endeavors.